Cas no 1235012-10-8 (methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate)

• Product Name: methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate
• CAS No: 1235012-10-8
• MF: C₁₈H₂₆N₂O₃S
• MW: 350.475643634796
• CID: 5812091
• PubChem ID: 49688832
• Update Time: 2025-06-13

methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate
• methyl 4-[[(1-thiophen-2-ylcyclopentanecarbonyl)amino]methyl]piperidine-1-carboxylate
• CCG-358268
• 1235012-10-8
• METHYL 4-({[1-(THIOPHEN-2-YL)CYCLOPENTYL]FORMAMIDO}METHYL)PIPERIDINE-1-CARBOXYLATE
• methyl 4-((1-(thiophen-2-yl)cyclopentanecarboxamido)methyl)piperidine-1-carboxylate
• AKOS024492166
• F5033-3449
• VU0631358-1

• Inchi： 1S/C18H26N2O3S/c1-23-17(22)20-10-6-14(7-11-20)13-19-16(21)18(8-2-3-9-18)15-5-4-12-24-15/h4-5,12,14H,2-3,6-11,13H2,1H3,(H,19,21)
• InChI Key： ZHJQXIYKAAMGBR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCC2CCN(C(=O)OC)CC2)=O)CCCC1

Computed Properties

• Exact Mass: 350.16641387g/mol
• Monoisotopic Mass: 350.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.9Ų

Additional information on methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate

Methyl 4-({1-(Thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235012-10-8): An Overview

Methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235012-10-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and pain management.

The chemical structure of methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate is composed of a piperidine ring, a thiophene moiety, and a formamide group, all interconnected in a manner that confers specific pharmacological properties. The presence of the thiophene ring, a five-membered heterocyclic compound containing sulfur, is particularly noteworthy as it contributes to the compound's bioactivity and stability.

Recent studies have highlighted the role of methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate in modulating neurotransmitter systems. Specifically, it has been shown to interact with receptors involved in the regulation of serotonin and dopamine, key neurotransmitters associated with mood and pain perception. This interaction suggests potential applications in the treatment of conditions such as depression, anxiety, and chronic pain.

In preclinical studies, methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate has demonstrated significant analgesic effects in animal models of neuropathic pain. The compound's ability to reduce pain sensitivity without causing significant side effects makes it an attractive candidate for further development. Additionally, its low toxicity profile and favorable pharmacokinetic properties have been noted in preliminary toxicology assessments.

The synthesis of methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiophene-cyclopentane scaffold, followed by the introduction of the formamide group and the final esterification step to produce the target compound. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and potential clinical applications.

One of the most promising areas of research involving methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate is its potential as a lead compound for drug discovery. Scientists are actively exploring structural modifications to enhance its potency and selectivity for specific receptor subtypes. For instance, substituting different functional groups on the thiophene ring or altering the piperidine moiety can result in compounds with improved pharmacological profiles.

Beyond its therapeutic applications, methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate has also been studied for its utility as a research tool. Its ability to selectively modulate neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers are using this compound to gain insights into disease pathogenesis and to identify new targets for therapeutic intervention.

In conclusion, methyl 4-({1-(thiophen-2-yl)cyclopentylformamido}methyl)piperidine-1-carboxylate (CAS No. 1235012-10-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an exciting candidate for further investigation and potential development into novel therapeutics. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.